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Introduction

Programmed cell death, or apoptosis, is a fundamental biological process essential for tissue
homeostasis, development, and the elimination of damaged or infected cells. A key hallmark of
apoptosis is the activation of a family of cysteine proteases known as caspases. These
enzymes exist as inactive zymogens within the cell and, upon activation, execute the orderly
dismantling of the cell by cleaving a specific set of cellular proteins. The detection of caspase
activity is therefore a reliable indicator of apoptosis. (Asp)2-Rhodamine 110, often referred to
as (Z-DEVD)2-R110 when utilizing the caspase-3/7 recognition sequence, is a highly sensitive
fluorogenic substrate designed for the detection of intracellular caspase activity, primarily that
of the executioner caspases-3 and -7. This technical guide provides an in-depth overview of the
core principles, experimental protocols, and data interpretation associated with the use of
(Asp)2-Rhodamine 110 in apoptosis research.

Mechanism of Action

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15554113#bc-rfq
https://www.benchchem.com/product/b15554113/docs?utm_src=pdf-body#detecting-intracellular-caspase-activity-with-asp-2-rhodamine-110-a-technical-guide
https://www.benchchem.com/product/b15554113/docs?utm_src=pdf-body#detecting-intracellular-caspase-activity-with-asp-2-rhodamine-110-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of the Rhodamine 110 (R110)
fluorophore.[1] The core principle of this assay is based on the enzymatic cleavage of the
substrate by active caspases. The substrate is designed with two aspartic acid-containing
peptide recognition sequences flanking the R110 molecule. For the detection of caspase-3 and
-7, the peptide sequence is typically Asp-Glu-Val-Asp (DEVD).[2]

In its uncleaved state, the bisamide substrate is colorless and non-fluorescent as the
rhodamine molecule is locked in a non-fluorescent lactone configuration.[3] Upon the induction
of apoptosis, active executioner caspases recognize and cleave the peptide sequences. This
cleavage occurs in a two-step process: the first cleavage yields a fluorescent monoamide
intermediate, and the second cleavage releases the free, highly fluorescent Rhodamine 110
molecule.[4] The fluorescence intensity of the liberated R110 is directly proportional to the
amount of active caspase-3/7 in the sample.[5]

The cleavage product, Rhodamine 110, has excitation and emission maxima of approximately
496 nm and 520 nm, respectively, making it compatible with standard fluorescence detection
instrumentation such as fluorescence microplate readers, fluorescence microscopes, and flow
cytometers.[6]
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Mechanism of (Asp)2-Rhodamine 110 Cleavage
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Mechanism of (Asp)2-Rhodamine 110 Cleavage by Active Caspases.

Caspase Signaling Pathways

Caspase activation is a central event in apoptosis and can be initiated through two primary
pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. Both
pathways converge on the activation of executioner caspases, such as caspase-3 and
caspase-7, which are the primary targets of (Asp)2-Rhodamine 110.
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The Extrinsic Pathway is triggered by the binding of extracellular death ligands (e.g., FasL,
TNF-0) to their corresponding death receptors on the cell surface. This binding leads to the
recruitment of adaptor proteins and pro-caspase-8, forming the Death-Inducing Signaling
Complex (DISC). Within the DISC, pro-caspase-8 is activated and in turn directly cleaves and
activates executioner caspases like caspase-3.

The Intrinsic Pathway is initiated by intracellular stress signals such as DNA damage, growth
factor withdrawal, or oxidative stress. These signals lead to the release of cytochrome ¢ from
the mitochondria into the cytosol. Cytochrome c then binds to Apaf-1 and pro-caspase-9 to
form the apoptosome, which activates caspase-9. Activated caspase-9 then cleaves and
activates executioner caspases, including caspase-3.
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Substrate Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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